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Compound of Interest

Compound Name: 1,2-Dimethylchrysene

CAS No.: 15914-23-5

Cat. No.: B135440

Get Quote

Executive Summary & Strategic Logic
The synthesis of 1,2-Dimethylchrysene presents a specific regiochemical challenge: installing

methyl groups at the "distal" positions of the chrysene A-ring while avoiding the formation of

benz[a]anthracene isomers.

The most robust route utilizes the Mallory Reaction (oxidative photocyclization) of a specific

stilbene precursor: 1-(1-naphthyl)-2-(2,3-dimethylphenyl)ethene.

Retrosynthetic Logic
The chrysene skeleton is constructed by forming a bond between the C2 position of a

naphthalene moiety and the ortho-position of a styryl phenyl ring.

Ring Selection: To obtain chrysene (rather than benz[a]anthracene), the stilbene backbone

must be built from 1-naphthaldehyde (not 2-naphthaldehyde).
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Substituent Placement: The "1,2" positions on the final chrysene molecule correspond to the

ortho and meta positions of the phenyl ring relative to the vinyl linker.

By using a 2,3-dimethylphenyl moiety, the methyl group at position 2 (ortho to linker) maps

to C1 of chrysene.

The methyl group at position 3 (meta to linker) maps to C2 of chrysene.

Regiocontrol: Cyclization occurs at the unsubstituted C6 position of the phenyl ring, as the

C2 position is blocked by a methyl group, forcing the formation of the desired isomer.
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Oxidative Photocyclization
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(2,3-Dimethylbenzyl)triphenylphosphonium bromide
Wittig Olefination
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Figure 1: Retrosynthetic pathway highlighting the precursor required to map substituents to the

1,2-positions of the final chrysene core.

Phase I: Synthesis of the Stilbene Precursor
The first phase involves the construction of the carbon skeleton via a Wittig olefination. This

step must maximize the yield of the alkene, although the cis/trans ratio is irrelevant as the

subsequent photochemical step involves photoisomerization.
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Component Specification Role

Aldehyde 1-Naphthaldehyde (>98%) Scaffold A (Naphthalene core)

Phosphonium Salt

(2,3-

Dimethylbenzyl)triphenylphosp

honium bromide

Scaffold B (Methylated Ring A)

Base
Sodium Ethoxide (NaOEt) or n-

BuLi
Deprotonation to form ylide

Solvent
Anhydrous Ethanol (for NaOEt)

or THF (for n-BuLi)
Reaction Medium

Protocol: Wittig Olefination
Ylide Formation: In a flame-dried flask under nitrogen, suspend (2,3-

dimethylbenzyl)triphenylphosphonium bromide (1.1 equiv) in anhydrous ethanol. Add

Sodium Ethoxide (1.2 equiv) dropwise. The solution should turn yellow/orange, indicating

ylide formation. Stir for 30 minutes at room temperature.

Addition: Add 1-Naphthaldehyde (1.0 equiv) dropwise.

Reflux: Heat the mixture to reflux for 4–6 hours. Monitor consumption of aldehyde via TLC

(Hexane:EtOAc 9:1).

Workup: Cool to room temperature. Pour into water and extract with dichloromethane (DCM).

Wash organics with brine, dry over MgSO₄, and concentrate.

Purification: The crude product will contain triphenylphosphine oxide (TPPO). Purify via silica

gel flash chromatography (eluent: 100% Hexanes to 5% EtOAc/Hexanes).

Note: You may isolate a mixture of cis and trans isomers.[1] Do not separate them. Both

isomers converge to the product in the next step.

Phase II: Oxidative Photocyclization (The Mallory
Reaction)[3][4]
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This is the critical step. The reaction involves a reversible electrocyclic ring closure followed by

an irreversible oxidative aromatization.

Mechanistic Pathway[3][5][6][7][8]
Photoisomerization:trans-Stilbene

cis-Stilbene (Only the cis isomer cyclizes).[1]

Cyclization:cis-Stilbene ngcontent-ng-c2307461527="" _nghost-ng-c2764567632=""

class="inline ng-star-inserted">

4a,4b-Dihydrophenanthrene (DHP) intermediate.[2]

Oxidation: DHP + Oxidant

1,2-Dimethylchrysene + 2HI.

Experimental Setup & Critical Parameters
Concentration (The Dilution Principle): The reaction must be performed at high dilution

(~0.01 M) to prevent intermolecular [2+2] dimerization, which competes with the

intramolecular cyclization.

Oxidant: Iodine (I₂) is the catalyst.[1][3][4][5] Propylene oxide is added as a scavenger to trap

the HI produced, preventing acid-catalyzed side reactions and shifting the equilibrium

forward.

Light Source: 450W Medium-pressure Mercury Hanovia lamp utilizing a Pyrex filter (cutoff

< 280 nm) to avoid degrading the methyl groups.

Detailed Protocol
Preparation: Dissolve 1.0 g of the stilbene precursor in 1.0 L of Toluene or Cyclohexane.

(Benzene is traditional but toxic; Toluene is a validated substitute).

Additives: Add Iodine (5 mol%) and Propylene Oxide (10–20 equiv).
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Why Propylene Oxide? It acts as a "sponge" for HI, forming iodopropanol. This prevents

the reduction of the DHP intermediate back to the stilbene.

Irradiation: Place the solution in an immersion well photochemical reactor equipped with a

water-cooled jacket. Bubble air or oxygen slowly through the solution during irradiation

(Mallory conditions often use air as a co-oxidant to regenerate Iodine).

Monitoring: Irradiate for 12–24 hours. Monitor via UV-Vis spectroscopy (disappearance of the

stilbene absorbance) or GC-MS.

Workup: Wash the photolysate with saturated aqueous Sodium Thiosulfate (

) to remove residual Iodine. Dry over

and evaporate the solvent.

Purification: Recrystallize from Benzene-Ethanol or purify via column chromatography

(Hexane/DCM) to isolate 1,2-Dimethylchrysene.

Equilibrium Phase Cyclization Phase

trans-Precursor cis-Precursor
hν Dihydro

Intermediate
hν (Conrotatory)

1,2-Dimethylchrysene
I₂ / [O] / -2H

HI (Byproduct) Propylene Oxide
Trapped
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Figure 2: The mechanistic flow of the Mallory reaction, emphasizing the role of the HI

scavenger in driving the reaction to completion.

Analytical Validation (Self-Validating System)
To ensure the product is the 1,2-isomer and not a rearranged product, verify using 1H NMR:

Bay Region Protons: In chrysene, the protons in the "bay" region (H4 and H5) are

significantly deshielded (
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ppm) due to Van der Waals repulsion.

Coupling: For 1,2-dimethylchrysene, the A-ring contains protons only at positions 3 and 4.

You should observe an AB quartet (or two doublets) for H3 and H4 with an ortho coupling

constant (~8-9 Hz).

H4 will be the highly deshielded signal in the bay region.

The absence of a singlet in the aromatic region rules out the 1,3-dimethyl isomer (which

would have an isolated H2).

References
Mallory, F. B., & Mallory, C. W. (1984).[1][6] Photocyclization of Stilbenes and Related

Molecules. Organic Reactions, 30, 1–456.

Mallory, F. B., Wood, C. S., & Gordon, J. T. (1964).[2] Photochemistry of Stilbenes.[7][1][3][4]

[8][2][6][9] III. Some Aspects of the Mechanism of Photocyclization to Phenanthrenes.

Journal of the American Chemical Society, 86(15), 3094–3102.

Liu, L., Yang, B., Katz, T. J., & Poindexter, M. K. (1991). Improved Synthesis of Helicenes.

Journal of Organic Chemistry, 56(12), 3769–3775. (Describes the Propylene Oxide

modification).

Collins, S. K., & Vachon, M. P. (2022). Regiospecific Photochemical Synthesis of

Methylchrysenes. (Contextual validation of methylated styrylnaphthalene cyclization).

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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